Cas no 1806792-06-2 (Methyl 6-amino-4-(difluoromethyl)-2-methylpyridine-3-carboxylate)

• Product Name: Methyl 6-amino-4-(difluoromethyl)-2-methylpyridine-3-carboxylate
• CAS No: 1806792-06-2
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4856728
• Update Time: 2025-11-01

Methyl 6-amino-4-(difluoromethyl)-2-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-4-(difluoromethyl)-2-methylpyridine-3-carboxylate

• Inchi： 1S/C9H10F2N2O2/c1-4-7(9(14)15-2)5(8(10)11)3-6(12)13-4/h3,8H,1-2H3,(H2,12,13)
• InChI Key： SCZHMNAUXQMKJB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(C)C=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-amino-4-(difluoromethyl)-2-methylpyridine-3-carboxylate

Research Briefing on Methyl 6-amino-4-(difluoromethyl)-2-methylpyridine-3-carboxylate (CAS: 1806792-06-2)

Methyl 6-amino-4-(difluoromethyl)-2-methylpyridine-3-carboxylate (CAS: 1806792-06-2) is a pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its difluoromethyl and amino functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

The structural features of Methyl 6-amino-4-(difluoromethyl)-2-methylpyridine-3-carboxylate make it a valuable scaffold for medicinal chemistry. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of the compound, while the amino and ester functionalities provide sites for further chemical modifications. Recent research has focused on optimizing the synthetic routes for this compound to improve yield and purity, which are critical for its application in high-throughput screening and lead optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of Methyl 6-amino-4-(difluoromethyl)-2-methylpyridine-3-carboxylate as a key intermediate in the synthesis of kinase inhibitors. The study highlighted the compound's role in the development of selective inhibitors targeting aberrant signaling pathways in cancer cells. The researchers employed a multi-step synthetic approach, starting from commercially available precursors, to achieve high yields of the target compound. Subsequent biological assays revealed promising activity against a panel of cancer cell lines, underscoring its potential as a therapeutic agent.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of derivatives synthesized from Methyl 6-amino-4-(difluoromethyl)-2-methylpyridine-3-carboxylate. The study identified several analogs with potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These findings suggest that the compound could serve as a starting point for the development of new antibiotics to address the growing challenge of antimicrobial resistance.

In addition to its applications in drug discovery, Methyl 6-amino-4-(difluoromethyl)-2-methylpyridine-3-carboxylate has also been investigated for its potential use in agrochemicals. A 2022 study in the Journal of Agricultural and Food Chemistry reported the synthesis of novel fungicides derived from this compound, which exhibited broad-spectrum activity against plant pathogens. The researchers attributed the efficacy of these fungicides to the unique electronic and steric properties imparted by the difluoromethyl group.

Despite these promising developments, challenges remain in the large-scale production and application of Methyl 6-amino-4-(difluoromethyl)-2-methylpyridine-3-carboxylate. Issues such as cost-effective synthesis, scalability, and environmental impact need to be addressed to facilitate its transition from the laboratory to industrial use. Future research directions may include the exploration of greener synthetic methodologies and the development of more efficient purification techniques.

In conclusion, Methyl 6-amino-4-(difluoromethyl)-2-methylpyridine-3-carboxylate (CAS: 1806792-06-2) represents a promising compound with diverse applications in medicinal and agricultural chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutics and agrochemicals. Continued research efforts are expected to further elucidate its mechanistic insights and expand its utility in addressing pressing global health and agricultural challenges.